Cas no 34698-22-1 (Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside)

Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside is a protected galactopyranoside derivative widely used in carbohydrate chemistry and glycosylation research. The isopropylidene and methyl ether protecting groups enhance stability, allowing selective manipulation of the remaining hydroxyl group for further synthetic modifications. This compound serves as a valuable intermediate in the synthesis of complex oligosaccharides, glycoconjugates, and biologically active molecules. Its well-defined stereochemistry and regioselective protection make it particularly useful for controlled glycosidic bond formation. The product is characterized by high purity and consistency, ensuring reliable performance in demanding synthetic applications. Researchers favor this derivative for its predictable reactivity and compatibility with standard glycosylation protocols.

Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside structure

34698-22-1 structure

Product Name:Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside

CAS No:34698-22-1

MF:C₁₁H₂₀O₆

MW:248.272904396057

CID:295044

Update Time:2025-06-07

Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

- a-D-Galactopyranoside, methyl2-O-methyl-3,4-O-(1-methylethylidene)-
- Methyl 3,4-O-Isopropylidene-2-O-methyl-α-D-galactopyranoside
- Methyl 3,4-O-Isoprop
- METHYL 3,4-O-ISOPROPYLIDENE-2-O-METHYL-A-D-GALACTOPYRANOSIDE
- 3,4-O-ISOPROPYLIDENE-1,2-DI-O-METHYL-A-D-GALACTOPYRANOSIDE
- Methyl 3,4-O-Isopropylidene-2-O-methyl-Alpha-D-galactopyranoside
- Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside
- Inchi： 1S/C11H20O6/c1-11(2)16-7-6(5-12)15-10(14-4)9(13-3)8(7)17-11/h6-10,12H,5H2,1-4H3/t6-,7+,8+,9-,10+/m1/s1
- InChI Key： RSBZJCMJEKADSW-KBDSZGMXSA-N
- SMILES： O1C(C)(C)O[C@H]2[C@@H](CO)O[C@@H]([C@@H]([C@@H]12)OC)OC

Computed Properties

Exact Mass: 248.12600

Experimental Properties

PSA: 66.38000
LogP: -0.11490

Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside Pricemore >>

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TRC	M314595-50mg	Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside	34698-22-1	50mg	$98.00	2023-05-17
TRC	M314595-100mg	Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside	34698-22-1	100mg	$144.00	2023-05-17
TRC	M314595-250mg	Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside	34698-22-1	250mg	$178.00	2023-05-17
TRC	M314595-2.5g	Methyl 3,4-O-Isopropylidene-2-O-methyl-alpha-D-galactopyranoside	34698-22-1	2.5g	$1418.00	2023-05-17
Biosynth	MI09493-50 mg	3,4-O-Isopropylidene-1,2-di-O-methyl-a-D-galactopyranoside	34698-22-1	50mg	$121.50	2023-01-03
Biosynth	MI09493-100 mg	3,4-O-Isopropylidene-1,2-di-O-methyl-a-D-galactopyranoside	34698-22-1	100MG	$207.00	2023-01-03
Biosynth	MI09493-250 mg	3,4-O-Isopropylidene-1,2-di-O-methyl-a-D-galactopyranoside	34698-22-1	250MG	$305.00	2023-01-03
SHENG KE LU SI SHENG WU JI SHU	sc-211851-250 mg	Methyl 3,4-O-Isopropylidene-2-O-methyl-α-D-galactopyranoside,	34698-22-1	250MG	￥2,708.00	2023-07-10
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